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Compound of Interest

Compound Name: N-nitroso-clozapine

CAS No.: 156632-03-0

Cat. No.: B16350496

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-nitroso-clozapine is a potential nitrosamine impurity of Clozapine, an atypical antipsychotic

medication. Due to the classification of nitrosamines as probable human carcinogens,

regulatory bodies worldwide require stringent control of these impurities in pharmaceutical

products.[1][2] This document provides a detailed analytical method for the sensitive and

accurate detection of N-nitroso-clozapine in Clozapine drug substances and pharmaceutical

formulations using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The

provided protocol is based on a validated, green, and ultra-sensitive method, ensuring reliability

and compliance with regulatory expectations.[2]

N-nitroso-clozapine is formed from the nitrosation of the secondary amine moiety present in

the clozapine molecule.[1][2] Its chemical name is 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-

dibenzo[b,e][1][3]diazepine, and it is also referred to as N-Nitroso-N-Desmethyl Clozapine.[1]

The availability of certified reference standards for N-nitroso-clozapine is essential for the

development and validation of analytical methods.[3][4]
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Analytical Method: LC-MS/MS
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the recommended

technique for the determination of N-nitroso-clozapine due to its high sensitivity and

selectivity, which allows for detection at trace levels.[2]

Quantitative Data Summary
The following tables summarize the quantitative performance of the described LC-MS/MS

method for the analysis of N-nitroso-clozapine.[2]

Table 1: Method Detection and Quantitation Limits

Analyte
Limit of Detection (LOD)
(µg/mL)

Limit of Quantitation (LOQ)
(µg/mL)

N-nitroso-clozapine 0.058 0.177

Table 2: Linearity and Correlation

Analyte Range R²

N-nitroso-clozapine LOQ to 150% > 0.999

Table 3: Accuracy (Recovery)

Analyte Spiked Level Recovery (%)

N-nitroso-clozapine Not Specified 88 - 102

Experimental Protocols
This section provides a detailed methodology for the analysis of N-nitroso-clozapine in

Clozapine drug substances and pharmaceutical formulations.

Reagents and Materials
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N-nitroso-clozapine Reference Standard

Clozapine Drug Substance/Product

Acetonitrile (LC-MS Grade)

Methanol (LC-MS Grade)

Formic Acid (LC-MS Grade)

Water (Ultrapure)

Syringe filters (0.22 µm)

Instrumentation
Liquid Chromatograph (LC) system capable of gradient elution.

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions
Parameter Condition

Column Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm)

Mobile Phase A 1 mL Formic Acid in 1000 mL Water

Mobile Phase B Acetonitrile

Flow Rate 0.8 mL/min

Gradient Program Time (min)

Injection Volume 10 µL

Column Temperature 40 °C

Run Time 15 minutes

Mass Spectrometric Conditions
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Monitoring Mode Multiple Reaction Monitoring (MRM)

MRM Transition m/z 356.0 → 326.0

Standard and Sample Preparation
Standard Solution Preparation:

Prepare a stock solution of N-nitroso-clozapine in a suitable solvent (e.g., methanol).

Perform serial dilutions of the stock solution to prepare working standards for calibration

curves, ranging from the LOQ to 150% of the target concentration.[2]

Sample Preparation:

Accurately weigh a portion of the clozapine drug substance or powdered tablets.

Dissolve the sample in a suitable diluent (e.g., a mixture of mobile phase A and B).

Vortex or sonicate the sample to ensure complete dissolution.

Filter the sample solution through a 0.22 µm syringe filter into an LC vial.

Method Validation
The analytical method should be validated in accordance with ICH guidelines to ensure it is

suitable for its intended purpose.[2] Key validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of other

components.

Linearity: The ability to obtain test results which are directly proportional to the concentration

of the analyte.

Accuracy: The closeness of the test results obtained by the method to the true value.
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Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample.

Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected

but not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be

quantitatively determined with suitable precision and accuracy.

Robustness: A measure of its capacity to remain unaffected by small, but deliberate

variations in method parameters.
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Caption: Formation of N-Nitroso-Clozapine from Clozapine.
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Caption: Workflow for N-Nitroso-Clozapine Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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